Cas no 1259224-01-5 (4-Iodo-1H-pyrazole-5-carbaldehyde)

• Product Name: 4-Iodo-1H-pyrazole-5-carbaldehyde
• CAS No: 1259224-01-5
• MF: C₄H₃IN₂O
• MW: 221.983892679214
• MDL: MFCD22121415
• CID: 2092743
• PubChem ID: 72206935
• Update Time: 2025-08-04

4-Iodo-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-pyrazole-5-carbaldehyde
• 4-iodo-1H-Pyrazole-3-carboxaldehyde
• MFCD22121415
• SCHEMBL16057764
• 4-Iodopyrazole-5-carbaldehyde
• EN300-7041913
• AKOS023091071
• DA-39317
• 1259224-01-5
• DTXSID901293617
• 4-Iodo-1H-pyrazole-3-carbaldehyde
• 4-iodopyrazole-3-carbaldehyde
• SCHEMBL22360297
• s11458
• SY278584
• CS-0443383

• MDL： MFCD22121415
• Inchi： 1S/C4H3IN2O/c5-3-1-6-7-4(3)2-8/h1-2H,(H,6,7)
• InChI Key： NBENXPVDZFCZLZ-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C=O

Computed Properties

• Exact Mass: 221.92901g/mol
• Monoisotopic Mass: 221.92901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-Iodo-1H-pyrazole-5-carbaldehyde

Introduction to 4-Iodo-1H-pyrazole-5-carbaldehyde (CAS No. 1259224-01-5)

4-Iodo-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1259224-01-5, belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological activities. The presence of both an iodine substituent and an aldehyde functional group makes this molecule particularly interesting for synthetic chemists and biologists exploring novel drug candidates.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which contributes to its stability and reactivity. The aldehyde group at the 5-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. The iodo substituent at the 4-position enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrazole derivatives. The 4-Iodo-1H-pyrazole-5-carbaldehyde molecule has been extensively studied for its potential in medicinal chemistry due to its ability to serve as a building block for more intricate scaffolds. Researchers have leveraged its reactivity to synthesize novel inhibitors targeting various biological pathways, including enzymes and receptors involved in inflammation, cancer, and infectious diseases.

One of the most compelling applications of 4-Iodo-1H-pyrazole-5-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The pyrazole moiety is particularly well-suited for this purpose due to its ability to interact with the active sites of kinases through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the utility of 4-Iodo-1H-pyrazole-5-carbaldehyde in generating libraries of compounds for high-throughput screening (HTS). HTS is a method used to rapidly identify potential drug candidates by testing thousands of compounds against biological targets. The structural diversity offered by this compound allows researchers to explore a wide range of chemical modifications, increasing the likelihood of discovering molecules with high affinity and selectivity for their intended targets.

The aldehyde group in 4-Iodo-1H-pyrazole-5-carbaldehyde is particularly valuable for constructing amide or hydrazide linkages, which are common motifs in drug molecules. These linkages can enhance binding affinity and metabolic stability, making them desirable features in lead optimization. Additionally, the iodo substituent facilitates further functionalization via palladium-catalyzed reactions, allowing for the introduction of aryl or vinyl groups that can fine-tune pharmacokinetic properties.

In the realm of material science, 4-Iodo-1H-pyrazole-5-carbaldehyde has also shown promise as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the pyrazole ring and the aldehyde group can be extended through polymerization or coupling reactions to create materials with desirable electronic properties. These materials are increasingly important in applications such as flexible electronics, solar cells, and display technologies.

The synthesis of 4-Iodo-1H-pyrazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by formylation or oxidation steps to introduce the aldehyde functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The growing interest in 4-Iodo-1H-pyrazole-5-carbaldehyde underscores its importance as a key intermediate in modern chemical synthesis. Its unique combination of reactivity and structural features makes it an invaluable tool for researchers across multiple disciplines. As our understanding of biological systems continues to expand, compounds like this are likely to play an even greater role in the discovery and development of new medicines and materials.